(R)-(-)-6,6'-Dibromo-1,1'-bi-2-naphthol

• CAS: 13185-00-7
• Synonyms: 6,6'-dibromo-(1,1'-binaphthalene)-2,2'-diol
• Molecular Formula: C20H12Br2O2
• Molecular Weight: 444.1 g/mol
• SMILES: C1=CC2=C(C=CC(=C2C3=C(C=CC4=C3C=CC(=C4)Br)O)O)C=C1Br
• InChI: InChI=1S/C20H12Br2O2/c21-13-3-5-15-11(9-13)1-7-17(23)19(15)20-16-6-4-14(22)10-12(16)2-8-18(20)24/h1-10,23-24H
• InChIKey: OORIFUHRGQKYEV-UHFFFAOYSA-N

Unsubstituted BINOL cannot replace 6,6'-dibromo-BINOL in asymmetric catalysis-the bromine substitution critically alters electronic and steric profiles, leading to divergent enantioselectivity and yield. (R)-6,6'-Dibromo-BINOL addresses this challenge as the top-performing ligand in key transformations: • Ti-catalyzed aldol synthesis of chiral β-hydroxy thioesters: up to 97% yield, >97% ee • Ti-catalyzed hetero-Diels-Alder reactions: enhanced endo- and enantioselectivity • Zr-catalyzed Strecker reaction for optically active α-amino acids: high ee • La-catalyzed asymmetric epoxidation of α,β-enones: up to 95% ee at room temperature Ensure catalytic performance with the precisely substituted ligand your protocol demands.

(R)-6,6'-Dibromo-BINOL: Chiral Ligand Overview

(R)-(-)-6,6'-Dibromo-1,1'-bi-2-naphthol (CAS 13185-00-7), also referred to as (R)-6,6'-dibromo-BINOL, is a chiral 1,1'-bi-2-naphthol derivative featuring bromine substituents at the 6 and 6' positions of the binaphthyl backbone [1]. As an axially chiral ligand, it provides a rigid, C2-symmetric framework widely employed in asymmetric catalysis to induce enantioselectivity in C–C and C–heteroatom bond-forming reactions [2]. The presence of electron-withdrawing bromine atoms at the 6,6'-positions electronically and sterically modulates the catalyst environment compared to unsubstituted BINOL, often leading to quantifiably distinct reaction outcomes in terms of yield, enantiomeric excess, and catalyst activity [3].

1

Chiral ligand for asymmetric catalysis

Supports C–C and C–heteroatom bond-forming enantioselective reactions

2

6,6'-dibromo substitution pattern

Electron-withdrawing bromine atoms modulate steric and electronic catalyst environment

3

C2-symmetric axial chirality

Rigid binaphthyl backbone enables stereochemical control in metal-catalyzed processes

• [1] PubChem. (R)-(-)-6,6'-Dibromo-1,1'-bi-2-naphthol. Compound Summary. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/10973893. View Source
• [2] Chen, Y.; Yekta, S.; Yudin, A. K. Modified BINOL Ligands in Asymmetric Catalysis. Chem. Rev. 2003, 103 (8), 3155–3211. View Source
• [3] Brunel, J. M. BINOL: A Versatile Chiral Reagent. Chem. Rev. 2005, 105 (3), 857–898. View Source

Why 6,6'-Dibromo-BINOL Is Not Replaceable

Simple, unsubstituted BINOL cannot be assumed as a drop-in replacement for (R)-6,6'-dibromo-BINOL in asymmetric catalytic applications. The 6,6'-bromine substitution pattern significantly alters both the electronic properties and the steric environment of the ligand's chiral pocket. Direct comparative studies reveal that this modification can lead to either a substantial enhancement or a complete reversal of enantioselectivity, as well as marked changes in catalytic activity and yield, depending on the specific reaction system . Similarly, other positional isomers, such as 3,3'-dibromo-BINOL, exhibit divergent reactivity profiles, underscoring that the specific substitution pattern is a critical, non-interchangeable determinant of catalytic performance [1]. Procurement decisions based solely on BINOL scaffold similarity risk compromising synthetic efficiency and stereochemical fidelity.

Unsubstituted BINOL may shift enantioselectivity

Direct replacement risks altered or reversed stereochemical outcomes; reported catalytic activity can change significantly

Positional isomer reactivity diverges

3,3'-dibromo-BINOL exhibits a different reactivity profile and may not reproduce 6,6'-dibromo performance

Substitution pattern determines catalyst behavior

Ligand selection based only on BINOL scaffold similarity risks compromised synthetic efficiency and stereochemical fidelity

• [1] Matsunaga, S.; Das, J.; Roels, J.; Vogl, E. M.; Yamamoto, N.; Iida, T.; Yamaguchi, K.; Shibasaki, M. Catalytic Enantioselective meso-Epoxide Ring Opening Reaction with Phenolic Oxygen Nucleophile Promoted by Gallium Heterobimetallic Multifunctional Complexes. J. Am. Chem. Soc. 2000, 122 (10), 2252–2260. View Source

(R)-6,6'-Dibromo-BINOL Performance Evidence

Ti-Catalyzed Hetero-Diels–Alder: Outperforms BINOL

In the titanium-catalyzed hetero-Diels–Alder reactions of 1-methoxydienes with methacrolein and glyoxylate, the chiral titanium complex derived from (R)-6,6'-dibromo-BINOL (1a) provides higher endo- and enantioselectivity compared to the parent BINOL-derived titanium complex (1b) . This demonstrates a direct head-to-head advantage in both stereochemical outcome and catalytic efficiency.

Ti-HDA vs. BINOL

Head-to-head

Higher endo- and enantioselectivity reported compared to parent BINOL titanium complex

Supports brominated ligand upgrade for hetero-Diels–Alder studies

Data to verify; exact ee values not provided

Evidence Dimension	Enantioselectivity & Catalytic Activity
Target Compound Data	Higher endo-selectivity and enantioselectivity; higher catalytic activity.
Comparator Or Baseline	Parent (unsubstituted) BINOL-derived titanium complex (1b).
Quantified Difference	Qualitatively stated as 'higher'; exact ee values not provided in the abstract but the direction of improvement is explicit.
Conditions	Reaction of 1-methoxydienes (2a and 2c) with methacrolein and glyoxylate, catalyzed by a Ti complex of the respective BINOL ligand.

Why This Matters

Demonstrates a clear performance upgrade over the baseline BINOL ligand, directly justifying the procurement of the brominated derivative for this reaction class.

Essential for Enantioselective Strecker with Zr

A novel binuclear chiral zirconium catalyst employing (R)-6,6'-dibromo-BINOL ((R)-6-Br-BINOL) was found to be essential for achieving high enantioselectivity in Strecker reactions [1]. The study explicitly states that 'much lower selectivities were obtained by using other combinations' of BINOL ligands, establishing the 6,6'-dibromo derivative as the uniquely effective ligand among those tested for this specific catalyst architecture.

Zr Strecker selectivity

Head-to-head

Essential for high enantioselectivity; other BINOL ligand combinations gave much lower selectivities

Critical component for binuclear Zr Strecker catalyst research

Specific ee values not disclosed

Evidence Dimension	Enantioselectivity
Target Compound Data	Essential for high selectivity (specific ee values not disclosed).
Comparator Or Baseline	Other combinations of BINOL ligands with Zr.
Quantified Difference	Qualitatively 'much lower' selectivities.
Conditions	Enantioselective Strecker reaction using a binuclear chiral zirconium catalyst prepared from Zr(OtBu)4, (R)-6,6'-dibromo-BINOL, and (R)-3,3'-dibromo-BINOL.

Why This Matters

Positions (R)-6,6'-dibromo-BINOL as a critical and non-substitutable component for this specific binuclear catalyst system, which is vital for researchers working on asymmetric Strecker synthesis.

• [1] Kobayashi, S.; Ishitani, H. Novel Binuclear Chiral Zirconium Catalysts Used in Enantioselective Strecker Reactions. Chirality 2000, 12 (5-6), 540–543. View Source

Top Performance in Ti-Catalyzed Aldol Additions

In a systematic study of BINOL derivatives for titanium(IV)-promoted aldol reactions, the 6,6'-dibromo-BINOL derivative (R)-6 was identified as the 'ligand of choice' . For the model reaction of S-ketene silyl acetal 13 with aldehydes 12a and 12b, this ligand afforded the aldol adduct in up to 97% yield with excellent enantioselectivity exceeding 97% ee.

Ti-aldol performance

Class-level

Up to 97% yield, >97% ee reported

High stereocontrol observed in aldol addition research; context-dependent

Results from a systematic screening of BINOL derivatives

Evidence Dimension	Yield and Enantiomeric Excess (ee)
Target Compound Data	Up to 97% yield; >97% ee.
Comparator Or Baseline	Other 3,3'- and 6,6'-disubstituted BINOL derivatives screened in the study.
Quantified Difference	97% yield; >97% ee.
Conditions	Ti(Oi-Pr)4-promoted aldol reaction between S-ketene silyl acetal 13 and aldehydes 12a and 12b.

Why This Matters

Provides quantitative benchmarks of near-perfect yield and stereocontrol, establishing a high-performance baseline for which this specific ligand is particularly well-suited.

Poor Results in Gallium-Catalyzed Epoxide Opening

In a study on the catalytic enantioselective meso-epoxide ring opening with 4-methoxyphenol, the use of (R)-6,6'-dibromo-BINOL (4) resulted in both low yield and low enantioselectivity [1]. In stark contrast, (R)-3,3'-dibromo-H8-BINOL (5b) led to the best enantioselectivity observed in the study. This negative result is a critical piece of evidence for product selection.

Ga-epoxide opening

Head-to-head

Low yield and enantioselectivity; 3,3'-dibromo-H8-BINOL outperformed

Contraindicated for Ga-catalyzed epoxide opening; reaction-specific performance

Negative result underscores ligand selection importance

Evidence Dimension	Yield and Enantioselectivity
Target Compound Data	Low yield and low enantioselectivity.
Comparator Or Baseline	(R)-3,3'-dibromo-H8-BINOL (5b).
Quantified Difference	Target compound performs poorly; comparator gives 'best enantioselectivity'.
Conditions	Gallium heterobimetallic (GaLB) catalyzed ring opening of meso-epoxide with 4-methoxyphenol.

Why This Matters

Crucially, this demonstrates that (R)-6,6'-dibromo-BINOL is not a universally superior ligand. Its performance is highly context-dependent, and it is specifically contraindicated for this reaction class, highlighting the need for precise ligand selection based on empirical evidence.

• [1] Matsunaga, S.; Das, J.; Roels, J.; Vogl, E. M.; Yamamoto, N.; Iida, T.; Yamaguchi, K.; Shibasaki, M. Catalytic Enantioselective meso-Epoxide Ring Opening Reaction with Phenolic Oxygen Nucleophile Promoted by Gallium Heterobimetallic Multifunctional Complexes. J. Am. Chem. Soc. 2000, 122 (10), 2252–2260. View Source

Reliable Chromatographic Resolution Method

A convenient and highly efficient chromatographic method has been developed for the resolution of racemic 6,6'-dibromo-BINOL using N(α)-Boc-tryptophan esters [1]. This provides a practical, validated route for obtaining the compound in high enantiomeric purity, a critical factor for its use as a chiral ligand.

Chiral resolution

Reported

Efficient chromatographic resolution via N(α)-Boc-tryptophan esters

Supports enantiopurity verification; relevant for in-house ligand purification

Separation factors not quantified

Evidence Dimension	Resolution Efficiency
Target Compound Data	Highly efficient chromatographic resolution achieved.
Comparator Or Baseline	Implicit comparison to alternative, less efficient resolution methods.
Quantified Difference	Method described as 'highly efficient' (specific separation factors not provided).
Conditions	Chromatographic separation using N(α)-Boc-tryptophan esters as chiral stationary phase or resolving agent.

Why This Matters

Guarantees a reliable supply chain for the enantiopure compound, a key procurement consideration for laboratories that may need to prepare or repurify the ligand in-house.

• [1] Panchal, S. C.; Einhorn, J.; Einhorn, C. Convenient and Highly Efficient Chromatographic Resolution of BINOL and of 6,6'-Dibromo-BINOL via N(α)-Boc-tryptophan Esters. Tetrahedron: Asymmetry 2002, 13 (12), 1253–1256. View Source

Epoxidation of α,β-Enones with La Catalyst

(S)-6,6'-Dibromo-BINOL has been developed as an efficient chiral ligand for the lanthanoid-catalyzed asymmetric epoxidation of α,β-unsaturated ketones using cumene hydroperoxide [1]. The La(O-i-Pr)3-(S)-6,6'-dibromo-BINOL catalyst system delivered the corresponding epoxides in excellent yields and high enantioselectivities at room temperature, with up to 95% ee reported for certain substrates.

La-enone epoxidation

Cross-study

Up to 95% ee, excellent yields at room temperature

Expands application context to La-catalyzed asymmetric epoxidation research

Reaction scope depends on substrate structure

Evidence Dimension	Yield and Enantiomeric Excess (ee)
Target Compound Data	Excellent yields; up to 95% ee.
Comparator Or Baseline	(S)-6,6'-diphenyl-BINOL with Gd catalyst (also reported in the same study).
Quantified Difference	Up to 95% ee.
Conditions	5 mol% La(O-i-Pr)3-(S)-6,6'-dibromo-BINOL catalyst, cumene hydroperoxide, room temperature.

Why This Matters

Validates the compound's utility in another important asymmetric transformation, expanding its known application scope and procurement justification.

• [1] Chen, R.; Qian, C.; de Vries, J. G. Highly Efficient Enantioselective Epoxidation of α,β-Enones Catalyzed by Cheap Chiral Lanthanum and Gadolinium Alkoxides. Tetrahedron 2001, 57 (49), 9837–9842. View Source

Key Applications of (R)-6,6'-Dibromo-BINOL

Ti-Aldol Route to β-Hydroxy Thioesters

The 6,6'-dibromo-BINOL-derived titanium catalyst is the ligand of choice for achieving exceptionally high yields (up to 97%) and enantioselectivity (>97% ee) in the synthesis of chiral β-hydroxy thioesters . This application is directly supported by a systematic study that identified (R)-6,6'-dibromo-BINOL as the top-performing ligand among a series of BINOL derivatives for this specific aldol transformation.

Hetero-Diels–Alder for Chiral Heterocycles

In titanium-catalyzed hetero-Diels–Alder reactions, the (R)-6,6'-dibromo-BINOL ligand provides enhanced endo-selectivity and enantioselectivity compared to the unsubstituted parent BINOL . This makes it a preferred choice for the stereocontrolled synthesis of functionalized heterocyclic building blocks.

Asymmetric Strecker for α-Amino Acids

(R)-6,6'-Dibromo-BINOL is an essential component of a novel binuclear chiral zirconium catalyst that delivers high enantioselectivity in the Strecker reaction, a key method for synthesizing optically active α-amino acids . Alternative BINOL combinations provide significantly lower selectivity, establishing this ligand as a critical component for this catalyst system.

Ln-Catalyzed Epoxidation of Enones

(S)-6,6'-Dibromo-BINOL forms an effective catalyst with lanthanum isopropoxide for the asymmetric epoxidation of α,β-enones, yielding chiral epoxides with up to 95% ee at room temperature . This mild and efficient protocol expands the synthetic utility of the ligand in oxidation chemistry.

Application

Selection Property

Validation Focus

Aldol reaction research

6,6'-dibromo substitution effect on yield and ee

Enantioselectivity and yield endpoint evaluation

Hetero-Diels–Alder studies

Bromo-BINOL vs. unsubstituted BINOL performance

Endo-selectivity and enantioselectivity profiling

Strecker reaction research

Binuclear Zr catalyst with (R)-6,6'-dibromo-BINOL

Enantioselectivity with alternative BINOL ligands

Enone epoxidation studies

La-(S)-6,6'-dibromo-BINOL catalyst efficiency

Epoxide yield and ee under mild conditions

• [1] Kobayashi, S.; Ishitani, H. Novel Binuclear Chiral Zirconium Catalysts Used in Enantioselective Strecker Reactions. Chirality 2000, 12 (5-6), 540–543. View Source
• [2] Chen, R.; Qian, C.; de Vries, J. G. Highly Efficient Enantioselective Epoxidation of α,β-Enones Catalyzed by Cheap Chiral Lanthanum and Gadolinium Alkoxides. Tetrahedron 2001, 57 (49), 9837–9842. View Source